2-ethoxy-N-(9H-purin-6-yl)propanamide
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Overview
Description
“2-ethoxy-N-(9H-purin-6-yl)propanamide” is a chemical compound with the molecular formula C10H13N5O2 . It is a derivative of purine, which is a heterocyclic aromatic organic compound .
Molecular Structure Analysis
The molecular structure of “2-ethoxy-N-(9H-purin-6-yl)propanamide” consists of a purine ring attached to a propanamide group via an ethoxy linker . The purine ring contains several nitrogen atoms, which can participate in hydrogen bonding and other interactions .Scientific Research Applications
- 2-ethoxy-N-(9H-purin-6-yl)propanamide exhibits antiviral activity due to its structural resemblance to purine nucleosides. Researchers have explored its potential as an antiviral agent against RNA viruses, including influenza and hepatitis C. By inhibiting viral replication, it could contribute to the development of novel antiviral therapies .
- The compound’s purine-based structure suggests possible interactions with cellular processes. Researchers have investigated its role in cancer chemotherapy. It may interfere with DNA synthesis or repair pathways, making it a candidate for combination therapies or targeted drug delivery .
- Purines play essential roles in neuronal function. 2-ethoxy-N-(9H-purin-6-yl)propanamide might offer neuroprotective effects by modulating purinergic signaling. Studies have explored its potential in conditions like Alzheimer’s disease, Parkinson’s disease, and ischemic stroke .
- Purine derivatives can influence immune responses. Researchers have investigated whether this compound affects immune cell function, cytokine production, or inflammation. Its immunomodulatory properties could be relevant in autoimmune diseases or transplantation .
- Purines participate in cardiovascular regulation. 2-ethoxy-N-(9H-purin-6-yl)propanamide might impact vasodilation, platelet aggregation, or cardiac function. Investigations into its effects on blood vessels, platelets, and heart tissue are ongoing .
- Purine metabolism is linked to metabolic health. This compound could influence glucose homeostasis, lipid metabolism, or insulin sensitivity. Researchers have explored its potential in managing metabolic disorders and diabetes .
Antiviral Research
Cancer Chemotherapy
Neuroprotection and Neurodegenerative Diseases
Immunomodulation
Cardiovascular Research
Metabolic Disorders and Diabetes
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
2-ethoxy-N-(7H-purin-6-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N5O2/c1-3-17-6(2)10(16)15-9-7-8(12-4-11-7)13-5-14-9/h4-6H,3H2,1-2H3,(H2,11,12,13,14,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRNHVOMGRGJXOI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(C)C(=O)NC1=NC=NC2=C1NC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-ethoxy-N-(9H-purin-6-yl)propanamide |
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